![molecular formula C21H21N3OS B2460730 3,4-dimethyl-N-(2-(m-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide CAS No. 361477-68-1](/img/structure/B2460730.png)
3,4-dimethyl-N-(2-(m-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Synthesis and Structural Characterization
- The synthesis and structural elucidation of antipyrine derivatives, such as 2-bromo-N-(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)benzamide and its analogs, have been explored. These compounds were characterized through X-ray structure, Hirshfeld surface analysis, and DFT calculations, highlighting the significance of hydrogen bonding and π-interactions in stabilizing their molecular structures (Saeed et al., 2020).
Biological Evaluation
- Research on benzamide derivatives, such as N-(2,3-dimethyl-5-oxo-1-phenyl-2,5-dihydro-1H-pyrazol-4-yl)benzamides, has demonstrated their potential biological applications. These compounds have been evaluated for their inhibitory activity against various enzymes, suggesting their utility in medicinal chemistry (Saeed et al., 2015).
Molecular Docking and DFT Studies
- Novel benzenesulfonamide derivatives have been synthesized and subjected to biological evaluation, molecular docking, and DFT calculations. Such studies provide insights into the compounds' potential interactions with biological targets and their energetic stability, contributing to the development of new therapeutic agents (Fahim & Shalaby, 2019).
Antimicrobial and Antitumor Activities
- Some studies focus on the synthesis of novel compounds with potential antibacterial and antitumor activities. For instance, the synthesis and QSAR studies of 2-amino benzo[d]thiazolyl substituted pyrazol-5-ones have shown promising antibacterial properties (Palkar et al., 2017). Additionally, thieno[3,4-b]pyrazine-based and benzothiadiazole-based donor−acceptor copolymers have been investigated for their application in photovoltaic devices, indicating the versatility of such compounds in material science applications (Zhou et al., 2010).
Mechanism of Action
Target of Action
It is known that pyrazole derivatives, which this compound is a part of, have been associated with a wide range of biological activities . They have been found to interact with various receptors and enzymes, contributing to their diverse pharmacological effects .
Mode of Action
Pyrazole derivatives are known to interact with their targets in a way that leads to changes in cellular processes . For instance, some pyrazole derivatives have been found to inhibit the activity of certain enzymes, leading to changes in cellular metabolism .
Biochemical Pathways
It is known that pyrazole derivatives can affect a variety of biochemical pathways due to their diverse biological activities . For example, some pyrazole derivatives have been found to inhibit the production of reactive oxygen species (ROS), thereby affecting oxidative stress pathways .
Result of Action
Given the diverse biological activities of pyrazole derivatives, it can be inferred that this compound may have a wide range of effects at the molecular and cellular level .
Properties
IUPAC Name |
3,4-dimethyl-N-[2-(3-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N3OS/c1-13-5-4-6-17(9-13)24-20(18-11-26-12-19(18)23-24)22-21(25)16-8-7-14(2)15(3)10-16/h4-10H,11-12H2,1-3H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XDTFMTRVYMJHHH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)N2C(=C3CSCC3=N2)NC(=O)C4=CC(=C(C=C4)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.